Cas no 260796-34-7 (8-Difluoromethyl-5-quinolinecarboxylic acid)

• Product Name: 8-Difluoromethyl-5-quinolinecarboxylic acid
• CAS No: 260796-34-7
• MF: C₁₁H₇F₂NO₂
• MW: 223.175589799881
• CID: 6282866
• PubChem ID: 22179186
• Update Time: 2025-07-20

8-Difluoromethyl-5-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 260796-34-7
• SCHEMBL6068174
• 8-difluoromethyl-5-quinolinecarboxylic acid
• 8-(difluoromethyl)quinoline-5-carboxylic acid
• JBPPOUPHXUCTLW-UHFFFAOYSA-N
• EN300-6510067
• 8-Difluoromethyl-5-quinolinecarboxylic acid

• Inchi： 1S/C11H7F2NO2/c12-10(13)8-4-3-7(11(15)16)6-2-1-5-14-9(6)8/h1-5,10H,(H,15,16)
• InChI Key： JBPPOUPHXUCTLW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)C2=CC=CN=C21)F

Computed Properties

• Exact Mass: 223.04448479g/mol
• Monoisotopic Mass: 223.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 8-Difluoromethyl-5-quinolinecarboxylic acid

Comprehensive Overview of 8-Difluoromethyl-5-quinolinecarboxylic acid (CAS No. 260796-34-7): Properties, Applications, and Innovations

8-Difluoromethyl-5-quinolinecarboxylic acid (CAS No. 260796-34-7) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethyl group and carboxylic acid moiety make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

In the context of green chemistry, 8-Difluoromethyl-5-quinolinecarboxylic acid is being studied for its role in sustainable synthesis pathways. Its fluorinated structure enhances metabolic stability, a critical factor in developing long-acting pharmaceuticals. This property resonates with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums. The compound's low toxicity profile further supports its adoption in biocompatible applications, addressing concerns about environmental impact—a key focus area in modern chemical engineering.

The quinoline core of this compound has been linked to antimicrobial and anti-inflammatory activities, making it relevant to recent global health discussions. With rising interest in antibiotic alternatives and immunomodulators, CAS 260796-34-7 is being investigated for its potential in combating drug-resistant pathogens. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity, reflecting the compound's importance in high-throughput screening platforms.

From a commercial perspective, 8-Difluoromethyl-5-quinolinecarboxylic acid is gaining traction in custom synthesis services, as evidenced by its inclusion in catalogs of major fine chemical suppliers. Its applications extend to material science, where fluorinated compounds are valued for their thermal stability and electronic properties. These attributes align with searches for advanced functional materials, particularly in organic electronics and catalysis—fields experiencing exponential growth.

Recent patent filings highlight innovative uses of 260796-34-7 in photodynamic therapy and diagnostic imaging, tapping into the booming theranostics market. The compound's fluorescence properties are being optimized for bioimaging probes, a hot topic in nanomedicine research. Such developments cater to the increasing demand for multifunctional compounds that bridge diagnostic and therapeutic applications.

Quality control of 8-Difluoromethyl-5-quinolinecarboxylic acid remains a priority, with ICH guidelines shaping its standardization. The compound's chromatographic behavior and solubility characteristics are frequently discussed in analytical chemistry circles, addressing common queries about method development for fluorinated heterocycles. These technical discussions enhance the compound's visibility in scientific databases and research publications.

In summary, CAS 260796-34-7 represents a convergence of medicinal chemistry, materials science, and environmental sustainability. Its evolving applications reflect broader trends in life sciences and industrial chemistry, making it a compound of enduring relevance. As research continues to uncover new functionalities, this quinoline derivative is poised to play a pivotal role in next-generation scientific innovations.